Cas no 52444-15-2 (2-Propen-1-amine,N,2-dimethyl-N-(2-methyl-2-propen-1-yl)-)

• Product Name: 2-Propen-1-amine,N,2-dimethyl-N-(2-methyl-2-propen-1-yl)-
• CAS No: 52444-15-2
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 382865
• PubChem ID: 352960
• Update Time: 2025-10-28

2-Propen-1-amine,N,2-dimethyl-N-(2-methyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-amine,N,2-dimethyl-N-(2-methyl-2-propen-1-yl)-
• N,2-dimethyl-N-(2-methylprop-2-enyl)prop-2-en-1-amine
• NSC-529365
• EN300-658714
• METHYLBIS(2-METHYLPROP-2-EN-1-YL)AMINE
• NSC529365
• 52444-15-2
• SCHEMBL2141699
• DTXSID70326502

• Inchi： 1S/C9H17N/c1-8(2)6-10(5)7-9(3)4/h1,3,6-7H2,2,4-5H3
• InChI Key： SZTLNSMSDRAAJP-UHFFFAOYSA-N
• SMILES： N(C)(CC(=C)C)CC(=C)C

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.1361
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2
• XLogP3: 2.8

Experimental Properties

• Density: 0.799
• Boiling Point: 159.8°Cat760mmHg
• Flash Point: 42.8°C
• Refractive Index: 1.447
• PSA: 3.24
• LogP: 2.07040

Additional information on 2-Propen-1-amine,N,2-dimethyl-N-(2-methyl-2-propen-1-yl)-

Chemical Profile: CAS No. 52444-15-2 - N,N-Dimethyl-N-(2-Methylpropenyl)propenamine

CAS No. 52444-15-2, commonly referred to as N,N-Dimethyl-N-(2-Methylpropenyl)propenamine, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which combines an amine group with a substituted propene moiety. The molecule's structure allows for a wide range of applications in various industries, including pharmaceuticals, agrochemicals, and specialty chemicals.

The chemical formula of this compound is C9H16N, with a molecular weight of 136.23 g/mol. Its structure consists of a central nitrogen atom bonded to two methyl groups and a substituted propene group. The presence of the double bond in the propene moiety introduces interesting electronic properties, making this compound highly reactive under certain conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of new drug candidates.

One of the most notable aspects of N,N-Dimethyl-N-(2-Methylpropenyl)propenamine is its versatility in chemical reactions. It has been shown to participate in various types of reactions, including nucleophilic additions, Michael additions, and cycloadditions. These reactions are pivotal in the construction of complex molecular architectures, which are essential in drug discovery and development.

Recent research has focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel method for synthesizing this compound using a catalytic asymmetric approach, which significantly improved its enantiomeric excess. Such advancements are crucial for ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

In addition to its role as an intermediate in organic synthesis, CAS No. 52444-15-2 has also been explored for its potential as a building block in materials science. Its ability to form stable covalent bonds with other molecules makes it a valuable component in the development of advanced materials, such as polymers and coatings.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe disposal and handling. Regulatory agencies have emphasized the need for further research into its long-term environmental effects to ensure sustainable use.

In conclusion, CAS No. 52444-15-2 - N,N-Dimethyl-N-(2-Methylpropenyl)propenamine is a versatile and valuable compound with diverse applications across multiple industries. Its unique chemical properties and reactivity make it an essential tool in organic synthesis and materials science. As research continues to uncover new insights into its potential uses and environmental impact, this compound is poised to play an increasingly important role in both academic and industrial settings.